Cas no 186308-52-1 (Benzaldehyde,5-fluoro-2,3-dihydroxy-)

Benzaldehyde,5-fluoro-2,3-dihydroxy- structure
186308-52-1 structure
Product Name:Benzaldehyde,5-fluoro-2,3-dihydroxy-
CAS No:186308-52-1
MF:C7H5FO3
MW:156.111205816269
CID:114790
PubChem ID:45083896
Update Time:2025-04-18

Benzaldehyde,5-fluoro-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,5-fluoro-2,3-dihydroxy-
    • 5-fluoro-2,3-dihydroxybenzaldehyde
    • Benzaldehyde, 5-fluoro-2,3-dihydroxy- (9CI)
    • SCHEMBL12697428
    • 186308-52-1
    • DTXSID40665511
    • Inchi: 1S/C7H5FO3/c8-5-1-4(3-9)7(11)6(10)2-5/h1-3,10-11H
    • InChI Key: DPGQRVPEZSTHQH-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=C(C=O)C=1)O)O

Computed Properties

  • Exact Mass: 156.02225
  • Monoisotopic Mass: 156.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 57.53
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